6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-pyridinylmethyl)-1,2,4,5-tetraazin-3-amine

• IUPAC Name: 6-(3,5-dimethylpyrazol-1-yl)-N-(pyridin-4-ylmethyl)-1,2,4,5-tetrazin-3-amine
• InChI: InChI=1S/C13H14N8/c1-9-7-10(2)21(20-9)13-18-16-12(17-19-13)15-8-11-3-5-14-6-4-11/h3-7H,8H2,1-2H3,(H,15,16,17)
• InChI Key: KERJYVTXJWKWMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN=C(N=N2)NCC3=CC=NC=C3)C
• Molecular Formula: C13H14N8
• Molecular Weight: 282.30 g/mol

Description

6-(3,5-Dimethyl-1H-pyrazol-1-yl)-N-(4-pyridinylmethyl)-1,2,4,5-tetraazin-3-amine, also known as DMPT, is a novel compound that has been the subject of recent scientific research. It is a member of the pyrazole family of compounds and has been found to have a variety of biochemical and physiological effects. DMPT has been studied for its potential applications in drug discovery, drug delivery, and laboratory experiments.

Scientific Research Applications

Synthesis and Structural Characterization

Research on the compound 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-pyridinylmethyl)-1,2,4,5-tetraazin-3-amine and its derivatives has focused on their synthesis and potential applications in various fields. For instance, Xu et al. (2012) synthesized unsymmetrical 1,2,4,5-tetrazine derivatives, including 6-(3,5-dimethyl-1H-pyrazol-1-yl)-1,2,4,5-tetrazin-3-ylamino)methanol and 4-(6-(3,5-dimethyl-1H-pyrazol-1-yl)-1,2,4,5-tetrazin-3-yl) morpholine, demonstrating the potential of these compounds in forming crystalline structures stabilized by intermolecular interactions (Xu, Feng et al., 2012).

Chemical Reactions and Catalysis

The compound and its related structures have shown versatility in chemical reactions, serving as catalysts or key intermediates in the synthesis of complex molecules. For example, a copper complex bearing a TEMPO moiety, synthesized using a triazine-based ligand related to the structure of interest, exhibited catalytic activity for the aerobic oxidation of primary alcohols, highlighting its potential in synthetic chemistry (Lu, Zhengliang et al., 2008).

Molecular Docking and Antimicrobial Activity

The compound's derivatives have also been evaluated for their biological activities, including antimicrobial properties. Flefel et al. (2018) synthesized novel pyridine and fused pyridine derivatives, starting from a related compound, and assessed their antimicrobial and antioxidant activity, underscoring the potential of these molecules in pharmaceutical research (Flefel, E. M. et al., 2018).

Synthon and Supramolecular Chemistry

The compound's structural features facilitate the formation of hydrogen bonds and other intermolecular interactions, making it a valuable entity in the study of supramolecular chemistry. Zong et al. (2016) explored multicomponent crystals involving various substituted organic amine molecules and 6-hydroxy-2-naphthoic acid, revealing insights into the construction of hydrogen-bonding networks and the role of such compounds in developing new materials (Zong, Y. et al., 2016).